4-chloro-N'-[(E)-{4-[(4-nitrobenzyl)oxy]phenyl}methylidene]benzohydrazide

• Molecular Formula: C21H16ClN3O4
• Molecular Weight: 409.8 g/mol
• IUPAC Name: 4-chloro-N-[(E)-[4-[(4-nitrophenyl)methoxy]phenyl]methylideneamino]benzamide
• InChI: InChI=1S/C21H16ClN3O4/c22-18-7-5-17(6-8-18)21(26)24-23-13-15-3-11-20(12-4-15)29-14-16-1-9-19(10-2-16)25(27)28/h1-13H,14H2,(H,24,26)/b23-13+
• InChI Key: GLYIAEBYGWAUDS-YDZHTSKRSA-N
• Isomeric SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)/C=N/NC(=O)C3=CC=C(C=C3)Cl)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)C=NNC(=O)C3=CC=C(C=C3)Cl)[N+](=O)[O-]

Description

4-chloro-N’-[(E)-{4-[(4-nitrobenzyl)oxy]phenyl}methylidene]benzohydrazide is an organic compound known for its diverse applications in scientific research. This compound features a complex structure with a chloro-substituted benzohydrazide core, linked to a nitrobenzyl ether moiety through a phenylmethylidene bridge. Its unique structural attributes make it a subject of interest in various fields, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-N’-[(E)-{4-[(4-nitrobenzyl)oxy]phenyl}methylidene]benzohydrazide typically involves a multi-step process:

Starting Materials: The synthesis begins with 4-chlorobenzohydrazide and 4-nitrobenzyl alcohol.

Formation of Intermediate: The 4-nitrobenzyl alcohol is first converted to 4-nitrobenzyl chloride using thionyl chloride.

Ether Formation: The 4-nitrobenzyl chloride is then reacted with 4-hydroxybenzaldehyde to form 4-[(4-nitrobenzyl)oxy]benzaldehyde.

Condensation Reaction: Finally, 4-[(4-nitrobenzyl)oxy]benzaldehyde is condensed with 4-chlorobenzohydrazide in the presence of an acid catalyst to yield the target compound.

Industrial Production Methods

In an industrial setting, the synthesis of this compound can be scaled up by optimizing reaction conditions such as temperature, solvent choice, and reaction time. Continuous flow reactors and automated synthesis platforms may be employed to enhance yield and purity while reducing production costs.

Chemical Reactions Analysis

Types of Reactions

4-chloro-N’-[(E)-{4-[(4-nitrobenzyl)oxy]phenyl}methylidene]benzohydrazide undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Reduction: The compound can undergo reduction reactions, particularly at the nitro group, forming corresponding amines.

Substitution: The chloro group can be substituted by nucleophiles such as amines or thiols under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium on carbon (Pd/C).

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).

Substitution: Ammonia (NH3), thiols (R-SH).

Major Products

Reduction: 4-amino-N’-[(E)-{4-[(4-aminobenzyl)oxy]phenyl}methylidene]benzohydrazide.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-chloro-N’-[(E)-{4-[(4-nitrobenzyl)oxy]phenyl}methylidene]benzohydrazide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with specific proteins and enzymes.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism by which 4-chloro-N’-[(E)-{4-[(4-nitrobenzyl)oxy]phenyl}methylidene]benzohydrazide exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The phenylmethylidene bridge and chloro substituent also play roles in modulating the compound’s activity by influencing its binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

4-chloro-N’-[(E)-{4-[(4-aminobenzyl)oxy]phenyl}methylidene]benzohydrazide: Similar structure but with an amino group instead of a nitro group.

4-chloro-N’-[(E)-{4-[(4-methoxybenzyl)oxy]phenyl}methylidene]benzohydrazide: Contains a methoxy group instead of a nitro group.

Uniqueness

4-chloro-N’-[(E)-{4-[(4-nitrobenzyl)oxy]phenyl}methylidene]benzohydrazide is unique due to its nitrobenzyl ether moiety, which imparts distinct chemical and biological properties. The presence of the nitro group allows for specific interactions and reactions that are not possible with its amino or methoxy analogs, making it a valuable compound for targeted research applications.